Cas no 955640-97-8 (2-(4-fluorophenyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• CAS No: 955640-97-8
• MF: C₂₂H₁₉FN₂O₂S
• MW: 394.461867570877
• CID: 6361222
• PubChem ID: 16943371
• Update Time: 2025-06-08

2-(4-fluorophenyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• Benzeneacetamide, 4-fluoro-N-[1,2,3,4-tetrahydro-2-(2-thienylcarbonyl)-7-isoquinolinyl]-
• 955640-97-8
• 2-(4-fluorophenyl)-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]acetamide
• 2-(4-fluorophenyl)-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
• AKOS024647135
• F2416-0586
• 2-(4-fluorophenyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]acetamide

• Inchi： 1S/C22H19FN2O2S/c23-18-6-3-15(4-7-18)12-21(26)24-19-8-5-16-9-10-25(14-17(16)13-19)22(27)20-2-1-11-28-20/h1-8,11,13H,9-10,12,14H2,(H,24,26)
• InChI Key： HLCROUBLKDVXQY-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC3=C(C=C2)CCN(C(C2SC=CC=2)=O)C3)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 394.11512719g/mol
• Monoisotopic Mass: 394.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-(4-fluorophenyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS No. 955640-97-8)

2-(4-fluorophenyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS No. 955640-97-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a tetrahydroisoquinoline core, a thiophene-2-carbonyl moiety, and a 4-fluorophenyl group, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel therapeutics targeting neurological and metabolic disorders.

The compound's tetrahydroisoquinoline backbone is a privileged structure in drug design, often associated with bioactivity in central nervous system (CNS) targets. The incorporation of the thiophene ring and fluorophenyl group enhances its pharmacokinetic properties, including membrane permeability and metabolic stability. Recent studies have explored its interactions with G-protein-coupled receptors (GPCRs) and ion channels, aligning with current trends in precision medicine and personalized therapeutics. These properties make it a valuable candidate for addressing conditions like chronic pain or neurodegenerative diseases, topics frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, CAS No. 955640-97-8 exemplifies modern strategies in heterocyclic compound synthesis. Its preparation typically involves multi-step reactions, including amidation, cyclization, and fluorination protocols. The compound's stability under physiological conditions has been a focus of recent optimization efforts, particularly for researchers investigating prodrug formulations or targeted drug delivery systems—a hot topic in pharmaceutical technology forums.

Analytical characterization of this compound employs advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm the structural integrity of the thiophene-2-carbonyl linkage and the fluorophenyl substitution pattern, critical for quality control in research settings. The compound's logP and solubility profiles, frequently queried in chemical databases, suggest suitability for both oral and injectable formulations.

In the context of green chemistry initiatives, synthetic routes to 955640-97-8 have been optimized to reduce hazardous byproducts, reflecting the pharmaceutical industry's shift toward sustainable practices. This aligns with growing public interest in eco-friendly synthesis and green pharmaceuticals, as evidenced by search trends in scientific and environmental communities. The compound's potential applications in bioconjugation and proteolysis-targeting chimera (PROTAC) development further position it at the forefront of contemporary drug discovery paradigms.

Safety evaluations of 2-(4-fluorophenyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide indicate favorable toxicological profiles in preclinical studies, though comprehensive clinical data remain pending. Its structural features avoid common toxicophores while maintaining target engagement—a balance highly sought after in lead optimization programs. The compound's patent landscape and intellectual property status are active areas of investigation for pharmaceutical developers.

Emerging research directions for this molecule include exploration as a fluorescence probe for biological imaging and potential utility in theranostic applications. These applications resonate with current scientific interest in multifunctional molecules and diagnostic therapeutics, frequently discussed in interdisciplinary research conferences. The compound's modular structure also allows for structure-activity relationship (SAR) studies, enabling systematic optimization for specific therapeutic targets.

As the pharmaceutical industry increasingly focuses on small molecule therapeutics with improved blood-brain barrier (BBB) penetration, compounds like CAS 955640-97-8 offer valuable insights. Its balanced lipophilicity and hydrogen bonding capacity make it a case study in molecular property optimization—a subject of numerous online chemistry tutorials and research papers. The compound continues to be a reference point in discussions about molecular diversity and scaffold hopping strategies in medicinal chemistry.